Cas no 2137078-33-0 (Carbamic acid, N-[(1R)-1-[(4,5-dihydro-2-furanyl)carbonyl]propyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1R)-1-[(4,5-dihydro-2-furanyl)carbonyl]propyl]-, 1,1-dimethylethyl ester
• CAS No: 2137078-33-0
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5293061
• Update Time: 2025-07-14

Carbamic acid, N-[(1R)-1-[(4,5-dihydro-2-furanyl)carbonyl]propyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R)-1-[(4,5-dihydro-2-furanyl)carbonyl]propyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H21NO4/c1-5-9(11(15)10-7-6-8-17-10)14-12(16)18-13(2,3)4/h7,9H,5-6,8H2,1-4H3,(H,14,16)/t9-/m1/s1
• InChI Key： JKBZURKALMKHHF-SECBINFHSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](C(C1=CCCO1)=O)CC

Additional information on Carbamic acid, N-[(1R)-1-[(4,5-dihydro-2-furanyl)carbonyl]propyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[(1R)-1-[(4,5-dihydro-2-furanyl)carbonyl]propyl]-, 1,1-dimethylethyl ester and its CAS No. 2137078-33-0: A Comprehensive Overview

Carbamic acid, N-[(1R)-1-[(4,5-dihydro-2-furanyl)carbonyl]propyl]-, 1,1-dimethylethyl ester is a specialized organic compound with the CAS number 2137078-33-0. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. The presence of a dimethylethyl ester group and a chiral center at the propyl chain enhances its pharmacological relevance, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of this compound features a complex arrangement of functional groups, including a 4,5-dihydro-2-furanyl moiety, which is known for its role in various biological processes. The furanyl group contributes to the compound's aromaticity and potential interaction with biological targets. This structural complexity makes it an intriguing candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their diverse biological activities. Carbamic acid esters, in particular, have shown promise as intermediates in the synthesis of bioactive molecules. The compound in question, with its specific substitution pattern, is being explored for its potential as a precursor in the synthesis of more complex pharmacophores. Researchers are leveraging computational methods and synthetic strategies to optimize its structure for enhanced efficacy and reduced toxicity.

The chiral nature of Carbamic acid, N-[(1R)-1-[(4,5-dihydro-2-furanyl)carbonyl]propyl]-, 1,1-dimethylethyl ester adds another layer of complexity and interest. Chiral centers are crucial in pharmaceuticals as they can significantly influence the biological activity and selectivity of a drug. The (1R) configuration at the propyl chain suggests that this compound may exhibit enantioselective interactions with biological targets, which is a key consideration in modern drug design. This aspect has prompted researchers to investigate its potential as a chiral building block for more sophisticated molecular architectures.

Advances in synthetic chemistry have enabled the efficient preparation of this compound on both laboratory and industrial scales. Techniques such as asymmetric synthesis and catalytic transformations have been employed to achieve high yields and enantiomeric purity. These advancements are crucial for facilitating further studies into its pharmacological properties. The ability to produce this compound reliably and cost-effectively will be essential for its translation from academic research to practical applications.

The biological activity of Carbamic acid, N-[(1R)-1-[(4,5-dihydro-2-furanyl)carbonyl]propyl]-, 1,1-dimethylethyl ester is currently under investigation by multiple research groups. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. These findings are preliminary but hold promise for the development of new therapeutic strategies. Further preclinical studies are needed to elucidate its mechanism of action and assess its potential as a lead compound.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular modeling techniques have been used to predict how it interacts with biological targets at the atomic level. These simulations provide valuable insights into its binding affinity and selectivity, guiding experimental efforts towards optimizing its pharmacological profile. The integration of experimental data with computational predictions is becoming increasingly important in modern drug discovery.

In conclusion, Carbamic acid, N-[(1R)-1-[(4,5-dihydro-2-furanyl)carbonyl]propyl]-, 1,1-dimethylethyl ester (CAS No. 2137078-33-0) represents an exciting avenue for pharmaceutical research. Its unique structural features and potential biological activities make it a promising candidate for further exploration. As synthetic methods continue to improve and our understanding of molecular interactions deepens, this compound may play a significant role in the development of new drugs targeting various diseases.